Cas no 1326714-48-0 (7-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-benzothiazole)

• Product Name: 7-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-benzothiazole
• CAS No: 1326714-48-0
• MF: C₁₃H₁₆BNO₂S
• MW: 261.14764213562
• MDL: MFCD16996158
• CID: 1231061
• PubChem ID: 66759908
• Update Time: 2025-04-20

7-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-benzothiazole Chemical and Physical Properties

Names and Identifiers

• 7-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-benzothiazole
• 7-(4,4,5,5-TETRAMETHYL-[1,3,2]DIOXABOROLAN-2-YL)-[1,2,4]TRIAZOLO[1,5-A]PYRIDINE
• SureCN3311977
• AGN-PC-0CTVTR
• MB12546
• 7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)[1,2,4]triazolo[1,5-a]pyridine
• [1,2,4]TRIAZOLO[1,5-A]PYRIDIN-7-YLBORONIC ACID PINACOL ESTER
• 7-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzo[d]thiazole
• 7-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-benzothiazole
• DB-197334
• MB20032
• EN300-260297
• 1326714-48-0
• starbld0018574
• HJIDZRNYZCNQMK-UHFFFAOYSA-N
• 7-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzothiazole
• BDC71448
• SCHEMBL658450
• CS-0356811
• Z1317800732
• F76876

• MDL： MFCD16996158
• Inchi： 1S/C13H16BNO2S/c1-12(2)13(3,4)17-14(16-12)9-6-5-7-10-11(9)18-8-15-10/h5-8H,1-4H3
• InChI Key： HJIDZRNYZCNQMK-UHFFFAOYSA-N
• SMILES： S1C=NC2=CC=CC(B3OC(C)(C)C(C)(C)O3)=C12

Computed Properties

• Exact Mass: 261.0994801g/mol
• Monoisotopic Mass: 261.0994801g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.6Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 380.6±15.0 °C at 760 mmHg
• Flash Point: 184.0±20.4 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

7-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-benzothiazole Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles